Cas no 126856-34-6 (3-Thiophenecarboxylicacid, tetrahydro-4-oxo-)

• Product Name: 3-Thiophenecarboxylicacid, tetrahydro-4-oxo-
• CAS No: 126856-34-6
• MF: C₅H₆O₃S
• MW: 146.164340496063
• CID: 105305
• PubChem ID: 22155016
• Update Time: 2025-04-18

3-Thiophenecarboxylicacid, tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, tetrahydro-4-oxo-
• 3-Thiophenecarboxylicacid,tetrahydro-4-oxo-(9CI)
• 4-Oxotetrahydrothiophene-3-carboxylic acid
• ACMC-20ms7m
• AG-C-03985
• CTK0H0405
• MolPort-004-768-839
• SBB053074
• SureCN2566827
• (3R)-4-oxothiolane-3-carboxylic acid
• 4-Oxo-tetrahydro-thiophene-3-carboxylic acid
• 126856-34-6
• DTXSID30623004
• 4-Oxotetrahydrothiophene-3-carboxylicacid
• AKOS006293028
• SCHEMBL2566827
• 4-Oxothiolane-3-carboxylic acid

• MDL： MFCD06208126
• Inchi： 1S/C5H6O3S/c6-4-2-9-1-3(4)5(7)8/h3H,1-2H2,(H,7,8)
• InChI Key： UCUOSFKISUJSQS-UHFFFAOYSA-N
• SMILES： S1CC(C(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 146.004
• Monoisotopic Mass: 146.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 79.67000
• LogP: 0.00310